Cas no 869068-24-6 (2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-chlorophenyl)acetamide)

• Product Name: 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-chlorophenyl)acetamide
• CAS No: 869068-24-6
• MF: C₁₁H₁₀ClN₅O₂S
• MW: 311.747398853302
• CID: 6368203
• PubChem ID: 7196755
• Update Time: 2025-08-05

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-chlorophenyl)acetamide
• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-chlorophenyl)acetamide
• Acetamide, 2-[(4-amino-4,5-dihydro-5-oxo-1,2,4-triazin-3-yl)thio]-N-(4-chlorophenyl)-
• 2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-chlorophenyl)acetamide
• F1847-0150
• AKOS003045596
• AB00676420-01
• 2-[(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(4-chlorophenyl)acetamide
• 869068-24-6

• Inchi： 1S/C11H10ClN5O2S/c12-7-1-3-8(4-2-7)15-9(18)6-20-11-16-14-5-10(19)17(11)13/h1-5H,6,13H2,(H,15,18)
• InChI Key： IECGYPJJRVGMPR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(N)C(=O)C=NN=1

Computed Properties

• Exact Mass: 311.0243734g/mol
• Monoisotopic Mass: 311.0243734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 12.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-chlorophenyl)acetamide

Compound CAS No. 869068-24-6: 2-(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl-N-(4-chlorophenyl)acetamide

The compound with CAS No. 869068-24-6, named 2-(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl-N-(4-chlorophenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides and triazines, which are widely studied for their diverse applications in drug design and agrochemicals. The molecule's structure is characterized by a triazine ring system with amino and oxo substituents, coupled with a sulfanyl group and an acetamide moiety attached to a chlorophenyl ring.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as bioisosteres of carboxylic acids. This property makes them valuable in the development of drugs targeting various biological pathways. The triazine ring system in this compound is particularly interesting because it exhibits unique electronic properties that can enhance the molecule's stability and bioavailability. The presence of the chlorophenyl group further contributes to the compound's lipophilicity, which is crucial for its absorption and distribution within biological systems.

One of the most promising applications of this compound lies in its potential as an agrochemical. Research has shown that triazine-based compounds can act as herbicides or fungicides due to their ability to inhibit key enzymes involved in plant metabolism. The sulfanyl group in this molecule may enhance its ability to penetrate plant tissues, making it a strong candidate for agricultural use. Additionally, the acetamide moiety could play a role in modulating the compound's activity against specific targets.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug discovery. Its structure suggests that it could be developed into a drug targeting enzymes or receptors involved in diseases such as cancer or inflammatory conditions. For instance, the triazine ring could serve as a scaffold for attaching functional groups that inhibit kinase activity, which is a common therapeutic target in oncology.

Recent advancements in computational chemistry have allowed researchers to predict the bioactivity and toxicity profiles of this compound more accurately. Using molecular docking studies, scientists have identified potential binding sites on target proteins that could be exploited for therapeutic purposes. Furthermore, in vitro assays have demonstrated that this compound exhibits moderate activity against certain enzymes, suggesting its potential for further optimization.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps include the formation of the triazine ring system through condensation reactions and the subsequent introduction of functional groups such as the sulfanyl and acetamide moieties. Researchers have explored various synthetic routes to improve the yield and purity of this compound, with some methods showing promising results under specific reaction conditions.

In terms of environmental impact, studies have been conducted to assess the degradation pathways of this compound under different conditions. Results indicate that it undergoes hydrolysis under alkaline conditions, which could influence its persistence in soil and water systems. This information is critical for evaluating its safety profile and ensuring sustainable use in agricultural applications.

Overall, CAS No. 869068-24-6 represents a versatile molecule with significant potential across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development. As new insights into its properties emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing both medicinal and agricultural sciences.